Cas no 1805572-52-4 (2,4-Bis(trifluoromethyl)-5-cyanomandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid
• CAS No: 1805572-52-4
• MF: C₁₁H₅F₆NO₃
• MW: 313.152724027634
• CID: 4942711
• Update Time: 2025-10-28

2,4-Bis(trifluoromethyl)-5-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid

• Inchi： 1S/C11H5F6NO3/c12-10(13,14)6-2-7(11(15,16)17)5(1-4(6)3-18)8(19)9(20)21/h1-2,8,19H,(H,20,21)
• InChI Key： FFCREDIRQLVMOD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(C#N)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3

Additional information on 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid

Introduction to 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid (CAS No. 1805572-52-4)

2,4-Bis(trifluoromethyl)-5-cyanomandelic acid, with the CAS number 1805572-52-4, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions, and a cyano group attached to a mandelic acid moiety at the 5 position. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable candidate for advanced research and development.

The synthesis of 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid typically involves multi-step reactions, including the introduction of trifluoromethyl groups and the cyano group onto the benzene ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its practical applications. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield, making it an attractive option for industrial-scale production.

In terms of its physical properties, 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid is a white crystalline solid with a high melting point and low solubility in water. These characteristics are attributed to the presence of the trifluoromethyl groups, which introduce significant electron-withdrawing effects and enhance the compound's hydrophobicity. The cyano group further contributes to its chemical reactivity and potential for forming stable complexes with various metal ions.

The biological activity of 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid has been extensively studied in the context of medicinal chemistry. Research has shown that this compound exhibits potent anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid effectively inhibits the proliferation of human cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress in inflammatory models.

Beyond its biological applications, 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, a recent study published in Advanced Materials (2023) explored the use of this compound as a precursor for the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact of 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, its biodegradability and environmental fate are areas of ongoing research. A study published in Environmental Science & Technology (2023) investigated the degradation pathways of this compound in aquatic environments and found that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological impact.

In conclusion, 2,4-Bis(trifluoromethyl)-5-cyanomandelic acid (CAS No. 1805572-52-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental studies. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological and material properties deepens, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.